Cas no 7791-37-9 (3α,20β,21-Trihydroxy-5β-pregnan-11-one)

• Product Name: 3α,20β,21-Trihydroxy-5β-pregnan-11-one
• CAS No: 7791-37-9
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 1063159
• PubChem ID: 131668497
• Update Time: 2025-04-20

3α,20β,21-Trihydroxy-5β-pregnan-11-one Chemical and Physical Properties

Names and Identifiers

• 3α,20β,21-Trihydroxy-5β-pregnan-11-one
• (20S)-3α.20.21-trihydroxy-5β-pregnanone-(11)
• 3α,20β,21-Trihydroxy
• (3R,5R,8S,9S,10S,13S,14S,17S)-17-((S)-1,2-Dihydroxyethyl)-3-hydroxy-10,13-dimethyltetradecahydro-1H-cyclopenta[a]phenanthren-11(2H)-one
• 7791-37-9
• 3alpha,20beta,21-Trihydroxy-5beta-pregnan-11-one
• (3R,5R,8S,9S,10S,13S,14S,17S)-17-[(1S)-1,2-Dihydroxyethyl]-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-11-one

• Inchi： 1S/C21H34O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12-16,18-19,22-23,25H,3-11H2,1-2H3/t12-,13-,14+,15+,16-,18-,19-,20+,21+/m1/s1
• InChI Key： NGYONPIMXAHRCT-JACSKPEYSA-N
• SMILES： O=C1C[C@]2(C)[C@@H]([C@@H](CO)O)CC[C@H]2[C@@H]2CC[C@@H]3C[C@@H](CC[C@]3(C)[C@H]21)O

Computed Properties

• Exact Mass: 350.24570956g/mol
• Monoisotopic Mass: 350.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids